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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B15615916 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cyclic AMP (cAMP) is a critical second messenger that plays a pivotal role in cellular signaling

cascades initiated by the activation of G-protein coupled receptors (GPCRs). GPCRs that

couple to the stimulatory G-protein (Gs) activate adenylyl cyclase, leading to an increase in

intracellular cAMP levels. Conversely, GPCRs that couple to the inhibitory G-protein (Gi)

suppress adenylyl cyclase activity, resulting in a decrease in cAMP. Consequently, measuring

intracellular cAMP levels provides a robust and widely used method for assessing the activity of

compounds that modulate GPCRs.

These application notes provide a comprehensive guide for utilizing TC-C 14G in a cAMP

functional assay to determine its pharmacological profile. The protocols outlined below are

designed for characterizing TC-C 14G as either a potential agonist or antagonist for both Gs-

and Gi-coupled GPCRs.

Signaling Pathways
The modulation of intracellular cAMP levels by GPCRs is a fundamental signaling mechanism.

The following diagrams illustrate the canonical Gs and Gi signaling pathways.
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Caption: Gs-coupled GPCR signaling pathway.
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Caption: Gi-coupled GPCR signaling pathway.

Experimental Protocols
The following protocols outline the steps for determining the effect of TC-C 14G on cAMP

levels for both Gs- and Gi-coupled receptors. These protocols are based on a homogeneous

time-resolved fluorescence (HTRF) assay format, a common method for quantifying cAMP.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15615916?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615916?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow

Cell Culture &
Plating

Cell Stimulation

Compound Preparation
(TC-C 14G & Controls)

Cell Lysis & Reagent Addition
(d2-cAMP & Anti-cAMP Cryptate)

Incubation

HTRF Signal Detection

Data Analysis

Click to download full resolution via product page
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cAMP Functional Assay]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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